Cas no 1429902-46-4 (1-(4-Methoxybutyl)-1h-pyrazol-4-amine)

• Product Name: 1-(4-Methoxybutyl)-1h-pyrazol-4-amine
• CAS No: 1429902-46-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5776772
• PubChem ID: 97179587
• Update Time: 2025-06-08

1-(4-Methoxybutyl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybutyl)-1h-pyrazol-4-amine
• SCHEMBL19011387
• 1-(4-Methoxy-butyl)-1H-pyrazol-4-ylamine
• CS-0303474
• 1429902-46-4
• EN300-1106326
• 1H-Pyrazol-4-amine, 1-(4-methoxybutyl)-

• Inchi： 1S/C8H15N3O/c1-12-5-3-2-4-11-7-8(9)6-10-11/h6-7H,2-5,9H2,1H3
• InChI Key： QIZAGQQCVUGMLB-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C=C(C=N1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 309.4±22.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Additional information on 1-(4-Methoxybutyl)-1h-pyrazol-4-amine

Comprehensive Overview of 1-(4-Methoxybutyl)-1H-pyrazol-4-amine (CAS No. 1429902-46-4)

1-(4-Methoxybutyl)-1H-pyrazol-4-amine, identified by its CAS number 1429902-46-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. The presence of a methoxybutyl group and an amine functionality at the 4-position of the pyrazole ring makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrazole derivatives has surged due to their potential in drug discovery, particularly in targeting inflammatory diseases, metabolic disorders, and central nervous system (CNS) conditions. Researchers are actively exploring the structure-activity relationship (SAR) of compounds like 1-(4-Methoxybutyl)-1H-pyrazol-4-amine to optimize their efficacy and selectivity. Its unique molecular architecture allows for modifications that can enhance binding affinity to specific biological targets, making it a focal point in high-throughput screening (HTS) campaigns.

The synthesis of 1-(4-Methoxybutyl)-1H-pyrazol-4-amine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the growing need for sustainable and efficient production methods. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research and industrial applications.

Beyond pharmaceuticals, this compound has shown promise in agrochemical formulations, where its derivatives act as potent fungicides or herbicides. The methoxybutyl side chain contributes to improved solubility and bioavailability, critical factors in designing environmentally friendly crop protection agents. With increasing global emphasis on sustainable agriculture, the role of such tailored molecules in reducing pesticide resistance cannot be overstated.

From a commercial perspective, CAS No. 1429902-46-4 is supplied by specialized chemical manufacturers under strict regulatory compliance. Its pricing and availability often correlate with the scale of production and purity grades (e.g., >98% for research use). Researchers frequently search for custom synthesis services or bulk suppliers of this compound, reflecting its niche yet expanding market demand.

In the context of AI-driven drug discovery, 1-(4-Methoxybutyl)-1H-pyrazol-4-amine serves as a test case for predictive modeling of pharmacokinetic properties. Computational tools like molecular docking and QSAR leverage its structural features to simulate interactions with proteins, accelerating lead optimization. This aligns with the broader trend of integrating machine learning into chemical R&D to reduce time-to-market for novel therapeutics.

Safety and handling protocols for this compound emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its storage recommendations typically include cool, dry conditions away from incompatible substances to maintain stability.

Looking ahead, the versatility of 1-(4-Methoxybutyl)-1H-pyrazol-4-amine positions it as a key player in interdisciplinary research. Whether in developing next-generation small-molecule drugs or eco-friendly agrochemicals, its molecular adaptability continues to inspire innovation across scientific communities. For those seeking detailed technical data, peer-reviewed journals and patent databases offer extensive insights into its applications and synthetic routes.